Repaglinide Acyl-β-D-glucuronide
Repaglinide Acyl-β-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
1309112-13-7
VCID:
VC0024100
InChI:
InChI=1S/C33H44N2O10/c1-4-43-25-17-20(12-13-22(25)32(42)45-33-29(39)27(37)28(38)30(44-33)31(40)41)18-26(36)34-23(16-19(2)3)21-10-6-7-11-24(21)35-14-8-5-9-15-35/h6-7,10-13,17,19,23,27-30,33,37-39H,4-5,8-9,14-16,18H2,1-3H3,(H,34,36)(H,40,41)/t23-,27-,28-,29+,30-,33-/m0/s1
SMILES:
CCOC1=C(C=CC(=C1)CC(=O)NC(CC(C)C)C2=CC=CC=C2N3CCCCC3)C(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula:
C33H44N2O10
Molecular Weight:
628.719
Repaglinide Acyl-β-D-glucuronide
CAS No.: 1309112-13-7
Reference Standards
VCID: VC0024100
Molecular Formula: C33H44N2O10
Molecular Weight: 628.719
| CAS No. | 1309112-13-7 |
|---|---|
| Product Name | Repaglinide Acyl-β-D-glucuronide |
| Molecular Formula | C33H44N2O10 |
| Molecular Weight | 628.719 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[2-ethoxy-4-[2-[[(1S)-3-methyl-1-(2-piperidin-1-ylphenyl)butyl]amino]-2-oxoethyl]benzoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C33H44N2O10/c1-4-43-25-17-20(12-13-22(25)32(42)45-33-29(39)27(37)28(38)30(44-33)31(40)41)18-26(36)34-23(16-19(2)3)21-10-6-7-11-24(21)35-14-8-5-9-15-35/h6-7,10-13,17,19,23,27-30,33,37-39H,4-5,8-9,14-16,18H2,1-3H3,(H,34,36)(H,40,41)/t23-,27-,28-,29+,30-,33-/m0/s1 |
| Standard InChIKey | HVHBBHOYIACRHO-GKKNLZSLSA-N |
| SMILES | CCOC1=C(C=CC(=C1)CC(=O)NC(CC(C)C)C2=CC=CC=C2N3CCCCC3)C(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O |
| Synonyms | 1-[2-Ethoxy-4-[2-[[(1S)-3-methyl-1-[2-(1-piperidinyl)phenyl]butyl]amino]-2-oxoethyl]benzoate] β-D-Glucopyranuronic Acid; |
| PubChem Compound | 71751995 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume